rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine

Description

Rac-3-Octadecanamido-2-ethoxypropan-1-ol phosphocholine, also known as rac-3-octadecanamido-2-ethoxypropylphosphocholine, is a synthetic compound characterized by a long-chain fatty acid amide linked to an ethoxypropanol and a phosphocholine moiety. Its molecular formula is C28H59N2O6P, with a molecular weight of approximately 550.75 g/mol. This compound appears as a white solid and is primarily utilized in biochemical research, particularly for its role as an inhibitor of Protein Kinase C (PKC), an enzyme that plays a critical role in various cellular processes, including cell growth and differentiation. The inhibition of PKC by this compound suggests potential applications in cancer research, as it has demonstrated significant anti-tumor activity against various neoplastic cell lines in vitro .

The structural features of rac-3-octadecanamido-2-ethoxypropan-1-ol phosphocholine contribute to its unique biological activities. The presence of the phosphocholine moiety may facilitate interactions with cellular membranes, influencing membrane dynamics and cellular signaling pathways. In comparison to similar compounds, such as rac-3-hexadecanamido-2-ethoxypropyl phosphocholine (with a shorter fatty acid chain) and 2-ethoxypropanol phosphocholine (lacking the long-chain fatty acid), rac-3-octadecanamido-2-ethoxypropan-1-ol phosphocholine exhibits distinct properties that enhance its therapeutic potential . The ongoing research into this compound indicates its promising role in developing treatments for neurodegenerative diseases and various cancers, highlighting the need for further studies to explore its efficacy and safety in clinical applications .

• CAS No.: 112989-02-3
• Product Name: rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine
• Molecular Formula: C28H59N2O6P
• Molecular Weight: 550.8 g/mol
• IUPAC Name: [2-ethoxy-3-(octadecanoylamino)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C28H59N2O6P/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28(31)29-25-27(34-7-2)26-36-37(32,33)35-24-23-30(3,4)5/h27H,6-26H2,1-5H3,(H-,29,31,32,33)
• Standard InChIKey: QUVZKDZYEOYGKV-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OCC
• Synonyms: 7-Ethoxy-4-hydroxy-N,N,N-trimethyl-10-oxo-3,5-dioxa-9-aza-4-phosphaheptacosan-1-aminium 4-oxide
• PubChem Compound: 72241
• Last Modified: Jul 17 2023